Cas no 1359451-26-5 (N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1359451-26-5
• MF: C₂₂H₂₃N₃OS
• MW: 377.50252366066
• CID: 5399104
• Update Time: 2025-10-28

N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(2,3-dimethylanilino)quinolin-3-yl]-thiomorpholin-4-ylmethanone
• N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C22H23N3OS/c1-15-6-5-9-19(16(15)2)24-21-17-7-3-4-8-20(17)23-14-18(21)22(26)25-10-12-27-13-11-25/h3-9,14H,10-13H2,1-2H3,(H,23,24)
• InChI Key： PNVAGSBLQXRZAJ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC(C)=C2C)C2C(N=C1)=CC=CC=2)(N1CCSCC1)=O

Additional information on N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

Professional Introduction to N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359451-26-5)

N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine, identified by its CAS number 1359451-26-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound represents a unique structural motif, combining a quinoline core with functional groups that exhibit promising biological activities. The presence of both 2,3-dimethylphenyl and thiomorpholine-4-carbonyl moieties suggests a potential for diverse interactions with biological targets, making it a valuable scaffold for drug discovery and development.

The quinoline scaffold is well-documented for its pharmacological relevance, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of the 2,3-dimethylphenyl group into the quinoline framework is particularly noteworthy, as it can modulate electronic properties and steric interactions, thereby influencing binding affinity and selectivity. This modification has been explored in various drug candidates, where it contributes to enhanced metabolic stability and reduced toxicity profiles.

The other key feature of this compound is the thiomorpholine-4-carbonyl moiety. Thiomorpholine derivatives are known for their versatility in medicinal chemistry, often serving as chelating agents or pharmacophores in small-molecule drugs. The incorporation of this group into the quinoline structure can introduce additional hydrogen bonding capabilities and improve solubility, which are critical factors in drug design. Recent studies have highlighted the potential of thiomorpholine-based compounds in modulating enzyme activity and receptor binding, suggesting that N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine may exhibit similar properties.

In the context of contemporary pharmaceutical research, there is growing interest in developing molecules that can interact with multiple targets or exhibit dual functionality. The structural features of N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine make it a candidate for such applications. For instance, the quinoline core can target DNA or protein kinases, while the thiomorpholine group may interact with enzymes involved in metabolic pathways. This dual-targeting capability could lead to synergistic effects that enhance therapeutic efficacy.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key synthetic strategies may include Friedel-Crafts alkylation to introduce the 2,3-dimethylphenyl group onto the quinoline ring, followed by condensation reactions to incorporate the thiomorpholine-4-carbonyl moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These advancements are crucial for translating promising candidates like N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine into viable drug candidates.

Evaluation of biological activity is a critical step in assessing the potential of N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine. In vitro assays can provide initial insights into its interaction with various biological targets, such as enzymes or receptors. For example, assays targeting kinases or ion channels could reveal whether this compound exhibits inhibitory or modulatory effects. Additionally, cell-based assays can assess its impact on cellular processes like proliferation or apoptosis, providing a more comprehensive understanding of its pharmacological profile.

The compound's chemical properties also play a significant role in its formulation and delivery. Factors such as solubility, stability under storage conditions, and compatibility with excipients must be carefully considered to ensure its efficacy in clinical settings. Computational modeling techniques have become indispensable tools in predicting these properties before experimental testing. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can optimize the structure of N-(2,3-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine